![molecular formula C16H14N2O6 B5803736 methyl 3-{[(4-methoxyphenyl)amino]carbonyl}-5-nitrobenzoate](/img/structure/B5803736.png)
methyl 3-{[(4-methoxyphenyl)amino]carbonyl}-5-nitrobenzoate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Methyl 3-{[(4-methoxyphenyl)amino]carbonyl}-5-nitrobenzoate is a chemical compound that belongs to the family of benzoates. It is widely used in scientific research for its unique properties and mechanism of action.
Mechanism of Action
Methyl 3-{[(4-methoxyphenyl)amino]carbonyl}-5-nitrobenzoate works by reacting with ROS to form a fluorescent product. The fluorescence intensity of the product is proportional to the amount of ROS present in the sample. This allows for the detection and quantification of ROS in living cells. Additionally, it can bind to proteins and enzymes, which can alter their activity and function.
Biochemical and Physiological Effects:
This compound has been shown to have minimal toxicity and does not affect cell viability or proliferation. It has also been shown to be membrane-permeable, allowing for its use in live-cell imaging studies.
Advantages and Limitations for Lab Experiments
One of the main advantages of Methyl 3-{[(4-methoxyphenyl)amino]carbonyl}-5-nitrobenzoate is its high selectivity for ROS. It also has a high quantum yield, allowing for sensitive detection of ROS in living cells. However, one limitation is that it requires the use of fluorescence microscopy for detection, which can be expensive and time-consuming.
Future Directions
Future research on Methyl 3-{[(4-methoxyphenyl)amino]carbonyl}-5-nitrobenzoate could focus on its use in the development of new drugs for the treatment of diseases such as cancer, Alzheimer's disease, and Parkinson's disease. It could also be used in the development of new fluorescent probes for the detection of other reactive species in living cells. Additionally, research could focus on improving the selectivity and sensitivity of this compound for ROS detection.
Synthesis Methods
The synthesis of Methyl 3-{[(4-methoxyphenyl)amino]carbonyl}-5-nitrobenzoate involves the reaction of 3-nitrobenzoic acid with 4-methoxyaniline in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-dimethylaminopyridine (DMAP). The resulting product is then treated with methyl chloroformate to obtain the final product.
Scientific Research Applications
Methyl 3-{[(4-methoxyphenyl)amino]carbonyl}-5-nitrobenzoate is widely used in scientific research as a fluorescent probe for the detection of reactive oxygen species (ROS) in living cells. It has also been used as a tool for the study of protein-ligand interactions and enzyme kinetics. Additionally, it has been used in the development of new drugs for the treatment of various diseases such as cancer, Alzheimer's disease, and Parkinson's disease.
properties
IUPAC Name |
methyl 3-[(4-methoxyphenyl)carbamoyl]-5-nitrobenzoate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H14N2O6/c1-23-14-5-3-12(4-6-14)17-15(19)10-7-11(16(20)24-2)9-13(8-10)18(21)22/h3-9H,1-2H3,(H,17,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JUGSGOFGISMZFH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)NC(=O)C2=CC(=CC(=C2)[N+](=O)[O-])C(=O)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H14N2O6 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
330.29 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.